Cas no 1806560-29-1 (5-Methoxy-4-nitro-2-phenylpyridine)

• Product Name: 5-Methoxy-4-nitro-2-phenylpyridine
• CAS No: 1806560-29-1
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 4908098
• Update Time: 2025-08-05

5-Methoxy-4-nitro-2-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-4-nitro-2-phenylpyridine

• Inchi： 1S/C12H10N2O3/c1-17-12-8-13-10(7-11(12)14(15)16)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： IDCDCJLLOTYWBI-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=C1[N+](=O)[O-])C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 2.3
• Topological Polar Surface Area: 67.9

Additional information on 5-Methoxy-4-nitro-2-phenylpyridine

Introduction to 5-Methoxy-4-nitro-2-phenylpyridine (CAS No. 1806560-29-1)

5-Methoxy-4-nitro-2-phenylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1806560-29-1, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological potential. The structural features of 5-Methoxy-4-nitro-2-phenylpyridine, including its methoxy, nitro, and phenyl substituents, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The nitro group at the 4-position and the methoxy group at the 5-position of the pyridine ring play crucial roles in modulating the electronic and steric properties of the molecule. These substituents not only influence the compound's solubility and reactivity but also enhance its interaction with biological targets. The phenyl group at the 2-position further extends the molecular complexity, providing additional sites for functionalization and interaction with biological systems.

In recent years, there has been a growing interest in exploring novel derivatives of pyridine-based compounds due to their demonstrated efficacy in various therapeutic areas. 5-Methoxy-4-nitro-2-phenylpyridine has been studied for its potential applications in oncology, neurology, and anti-inflammatory treatments. Its structural motif is reminiscent of several known bioactive molecules, suggesting that it may serve as a promising lead compound for further medicinal chemistry investigations.

One of the most compelling aspects of 5-Methoxy-4-nitro-2-phenylpyridine is its versatility as a chemical scaffold. Researchers have leveraged its structure to develop analogs with enhanced pharmacokinetic profiles and improved target specificity. The presence of both electron-withdrawing (nitro) and electron-donating (methoxy) groups allows for fine-tuning of the molecule's physicochemical properties, making it an attractive candidate for structure-activity relationship (SAR) studies.

The synthesis of 5-Methoxy-4-nitro-2-phenylpyridine typically involves multi-step organic reactions, starting from readily available precursors such as 2-bromopyridine or 2-chloropyridine. The introduction of the nitro group is often achieved through nitration reactions, while methylation can be performed using methylating agents like dimethyl sulfate or methyl iodide. The phenyl ring is typically introduced via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which allow for precise control over regioselectivity and yield.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 5-Methoxy-4-nitro-2-phenylpyridine, making it more accessible for industrial applications. Continuous flow chemistry, for instance, has been employed to streamline certain synthetic steps, reducing reaction times and improving overall yields. These innovations are crucial for facilitating further exploration of this compound's therapeutic potential.

In terms of biological activity, preliminary studies have indicated that 5-Methoxy-4-nitro-2-phenylpyridine exhibits inhibitory effects on certain enzymes and receptors relevant to human diseases. For example, it has shown promise in inhibiting kinases involved in cancer cell proliferation and survival. Additionally, its interaction with neurotransmitter receptors suggests potential applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacological profile of 5-Methoxy-4-nitro-2-phenylpyridine is further enhanced by its ability to cross the blood-brain barrier, a critical property for central nervous system (CNS) drug discovery. This characteristic allows the compound to reach its target sites within the brain more effectively, increasing its therapeutic relevance. Moreover, its favorable pharmacokinetic properties, such as good solubility and stability under physiological conditions, make it a suitable candidate for formulation into various drug delivery systems.

Computational modeling and molecular docking studies have played a pivotal role in understanding the binding interactions of 5-Methoxy-4-nitro-2-phenylpyridine with biological targets. These studies have provided valuable insights into how modifications at different positions of the molecule can optimize its binding affinity and selectivity. By leveraging computational tools, researchers can predict the efficacy of novel derivatives before conducting costly experimental validations.

The future direction of research on 5-Methoxy-4-nitro-2-phenylpyridine includes exploring its mechanism of action in greater detail and conducting preclinical studies to evaluate its safety and efficacy in vivo. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical trials and eventually into therapeutic products that can benefit patients worldwide.

In conclusion,5-Methoxy-4-nitro -2 -phenylpyridine (CAS No. 1806560 -29 -1) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a valuable tool for developing new treatments across multiple therapeutic areas. As research continues to uncover new applications for this molecule,5 -Methoxy -4 -nitro -2 -phenylpyridine is poised to make meaningful contributions to modern medicine.